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Compound of Interest

4-Chloro-2-formylphenylboronic
Compound Name: d
aci

Cat. No.: B050531

An In-depth Technical Guide on 4-Chloro-2-formylphenylboronic Acid

This guide provides essential information on 4-Chloro-2-formylphenylboronic acid for
researchers, scientists, and professionals in drug development.

Core Chemical Data

4-Chloro-2-formylphenylboronic acid is a substituted phenylboronic acid derivative
containing both a chloro and a formyl functional group. These features make it a valuable
reagent in organic synthesis.

Physicochemical Properties

Below is a summary of the key quantitative data for 4-Chloro-2-formylphenylboronic acid.

Property Value References
Molecular Formula C7HeBCIO3 [11121[3114]
Molecular Weight 184.39 g/mol [1][3]

Exact Mass 184.01000 u [1]

CAS Number 913835-76-4 [1][2][3]
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Logical Relationship of Chemical Data

The following diagram illustrates the relationship between the compound's name and its
fundamental chemical properties.

4-Chloro-2-formylphenylboronic has Molecular Formula: results in Molecular Weight:
Acid C7HeBCIO3 184.39 g/mol

Click to download full resolution via product page

Chemical Identity and Properties Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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